Cas no 2229683-05-8 (1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine)

• Product Name: 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine
• CAS No: 2229683-05-8
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6259590
• PubChem ID: 165648487
• Update Time: 2025-05-19

1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine Chemical and Physical Properties

Names and Identifiers

• 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine
• 2229683-05-8
• EN300-1860309

• Inchi： 1S/C12H15F2N/c1-12(15,11(13)14)9-5-8-10-6-3-2-4-7-10/h2-8,11H,9,15H2,1H3/b8-5+
• InChI Key： JEWPLPFFHRODCY-VMPITWQZSA-N
• SMILES： FC(C(C)(C/C=C/C1C=CC=CC=1)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 26Ų

Additional information on 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine

Professional Introduction to Compound with CAS No. 2229683-05-8 and Product Name: 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine

The compound identified by the CAS number 2229683-05-8 and the product name 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, has garnered attention for its potential applications in medicinal chemistry and drug development. The presence of both fluorine and phenyl groups in its molecular framework suggests a high degree of chemical functionality, making it a promising candidate for further exploration.

In recent years, the pharmaceutical industry has witnessed a surge in the development of fluorinated compounds due to their enhanced metabolic stability and bioavailability. The fluorine atom in 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine contributes to these desirable properties, potentially improving the compound's efficacy and reducing its susceptibility to degradation. This has opened up new avenues for research in the development of novel therapeutic agents.

The structural motif of 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine also includes a phenyl ring, which is a common structural feature in many biologically active molecules. The phenyl group can serve as a scaffold for further chemical modifications, allowing researchers to tailor the compound's properties to specific biological targets. This flexibility makes it an attractive candidate for structure-based drug design.

Recent studies have highlighted the importance of fluorinated amine derivatives in the development of small-molecule drugs. The amine functionality in 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine provides a site for hydrogen bonding interactions with biological targets, which can enhance binding affinity and selectivity. These interactions are crucial for the development of drugs that exhibit high specificity and low toxicity.

The synthesis of 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-amine presents both challenges and opportunities for synthetic chemists. The introduction of fluorine atoms often requires specialized synthetic methodologies to ensure high yield and purity. However, advances in synthetic techniques have made it possible to incorporate fluorine into complex molecular structures with increasing efficiency. This has enabled researchers to explore more diverse chemical space and discover novel compounds with therapeutic potential.

The pharmacological profile of 1,1-difluoro-2-methyl-5-phenylpent-4-en-2-am ine is still under investigation, but preliminary studies suggest that it may exhibit interesting biological activities. For instance, its structural similarity to known bioactive molecules suggests that it could interact with similar biological targets. Further research is needed to elucidate its mechanism of action and assess its potential as a lead compound for drug development.

The use of computational methods has become increasingly important in the study of complex organic molecules like 1,1-difluoro -2-methyl -5 -phenylpent -4-en -2-am ine. Molecular modeling techniques can provide valuable insights into the compound's structure-property relationships, helping researchers predict its behavior in biological systems. These computational tools are essential for guiding experimental efforts and optimizing drug candidates.

In conclusion, 1,1-difluoro -2-methyl -5 -phenylpent -4-en -2-am ine represents a promising compound with significant potential in pharmaceutical research. Its unique structural features and functional groups make it an attractive candidate for further exploration in drug development. As research continues to uncover new applications for fluorinated compounds, compounds like this are likely to play an increasingly important role in the discovery and development of novel therapeutic agents.